Cas no 628-87-5 (Iminodiacetonitrile)

• Product Name: Iminodiacetonitrile
• CAS No: 628-87-5
• MF: C₄H₅N₃
• MW: 95.1025998592377
• MDL: MFCD00001887
• CID: 39261
• PubChem ID: 69413
• Update Time: 2025-05-20

Iminodiacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-Azanediyldiacetonitrile
• BIS(CYANOMETHYL)AMINE
• TIMTEC-BB SBB006575
• 1,1’-imidodiacetonitrile
• 1,1'-Imidodiacetonitrile
• 2,2’-iminobis-acetonitril
• 2,2’-iminobisacetonitrile
• 2406 I.S.
• Acetonitrile, 2,2'-iminobis-
• Di(cianometil)ammina
• iminodi-acetonitril
• IMINODIACETONITRILE, TECH.
• α,α'-dicyanodimethyl-amine
• Iminodiacetonitrile, techn.
• 2,2'-Iminodiacetonitrile
• Iminobis(acetonitrile)
• Iminobisacetonitrile
• Iminodiacetonitrile (IDAN)
• Iminodiacetonitrile
• 2-(cyanomethylamino)acetonitrile
• Acetonitrile,iminodi- (6CI,7CI,8CI)
• Imidodiacetonitrile
• NSC 263496
• Acetonitrile, iminodi-
• 2,2'-Iminobisacetonitrile
• 2-[(cyanomethyl)amino]acetonitrile
• Di(cianometil)ammina [Italian]
• RID64Y718A
• BSRDNMMLQYNQQD-UHFFFAOYSA-N
• 2-[(cyanomethyl)amino]ethanenitr
• AI3-60248
• NS00020216
• BCP14805
• SY049317
• NSC263496
• J-506775
• InChI=1/C4H5N3/c5-1-3-7-4-2-6/h7H,3-4H2
• CS-W013735
• EINECS 211-058-3
• 2-(cyanomethylamino)acetonitril
• DTXCID1021580
• A905864
• BRN 0773803
• FT-0627186
• MFCD00001887
• Q23038875
• UNII-RID64Y718A
• STR01800
• CHEMBL3186090
• AKOS000121366
• BSRDNMMLQYNQQD-UHFFFAOYSA-
• Iminodiacetonitrile, tech
• Tox21_301075
• D0434
• DTXSID3041580
• CAS-628-87-5
• NSC-263496
• NCGC00248280-01
• EN300-21125
• Acetonitrile, iminodi
• NCGC00254976-01
• AC9124
• CHEBI:71189
• 628-87-5
• Acetonitrile,2'-iminobis-
• methane, cyanocyanomethylamino-
• STL134834
• FI02747
• 2-((cyanomethyl)amino)acetonitrile
• 211-058-3
• 1,1'Imidodiacetonitrile
• 2,2'Iminobisacetonitrile
• Acetonitrile, 2,2'iminobis

• MDL： MFCD00001887
• Inchi： 1S/C4H5N3/c5-1-3-7-4-2-6/h7H,3-4H2
• InChI Key： BSRDNMMLQYNQQD-UHFFFAOYSA-N
• SMILES： N(CC#N)CC#N
• BRN： 0773803

Computed Properties

• Exact Mass: 95.04830
• Monoisotopic Mass: 95.048347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: Lens powder.
• Density: 1.1031 (rough estimate)
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 337.5℃ at 760 mmHg
• Flash Point: 157.9±20.9 °C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in water, acetone and hot methanol.
• PSA: 59.61000
• LogP: 0.01406
• Solubility: Very soluble in water.

Iminodiacetonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26-S37/39-S36/37
• RTECS：AM0650000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Iminodiacetonitrile

Comprehensive Guide to Iminodiacetonitrile (CAS No. 628-87-5): Properties, Applications, and Industry Insights

Iminodiacetonitrile (CAS No. 628-87-5), often abbreviated as IDAN, is a versatile organic compound with significant applications in chemical synthesis and industrial processes. This nitrile derivative is characterized by its unique molecular structure, featuring two cyano groups attached to a central nitrogen atom. Its chemical formula, C₄H₅N₃, reflects its high nitrogen content, making it a valuable intermediate in the production of chelating agents, pharmaceutical precursors, and agrochemicals.

The growing demand for specialty chemicals in sectors like water treatment, crop protection, and biodegradable materials has increased interest in Iminodiacetonitrile. Researchers and manufacturers frequently search for "IDAN synthesis methods," "628-87-5 safety data," and "Iminodiacetonitrile market trends," reflecting its commercial relevance. The compound's ability to form stable complexes with metal ions aligns with the global push for green chemistry solutions and sustainable industrial practices.

From a technical perspective, Iminodiacetonitrile exhibits a crystalline solid form at room temperature with a melting point range of 78-82°C. Its solubility profile—readily dissolving in polar solvents like water, ethanol, and acetone—enhances its utility in reaction systems. Modern analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns raised in queries like "how to test IDAN purity."

Innovative applications continue to emerge, particularly in electronic materials and coordination chemistry. The compound serves as a building block for N-heterocyclic compounds, which are pivotal in OLED technology and catalysis. This connects to trending searches about "nitrile compounds in electronics" and "metal-organic frameworks (MOFs)." Environmental considerations also drive research into Iminodiacetonitrile's role in wastewater remediation, where it aids in heavy metal sequestration.

Regulatory compliance remains a key discussion point, with databases like REACH and EPA providing guidelines for safe handling. While not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain stability. Industry reports highlight a compound annual growth rate (CAGR) of 5.2% for nitrile intermediates, underscoring Iminodiacetonitrile's economic potential in Asia-Pacific markets and bio-based chemical sectors.

Future developments may explore Iminodiacetonitrile's derivatives for carbon capture technologies and renewable energy storage systems. As patent filings increase for "IDAN-based polymers," the compound's role in circular economy models gains traction. Laboratories and enterprises alike benefit from ongoing studies optimizing its atom economy in synthesis pathways—a response to the search trend "green synthesis of 628-87-5."